Cas no 102061-91-6 (Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate)

Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate is a pyrimidine derivative with significant utility in organic synthesis and pharmaceutical applications. Its sodium salt form enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. The ethoxycarbonyl and methylthio functional groups contribute to its reactivity as an intermediate in heterocyclic chemistry, particularly in the synthesis of substituted pyrimidines. This compound is valued for its stability under controlled conditions and its role in constructing more complex molecular frameworks. Its structural features make it suitable for use in medicinal chemistry research, where precise functional group manipulation is required for drug development.
Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate structure
102061-91-6 structure
Product Name:Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate
CAS No:102061-91-6
MF:C8H9N2NaO3S
MW:236.223431348801
CID:98440
PubChem ID:44725891
Update Time:2025-10-20

Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate Chemical and Physical Properties

Names and Identifiers

    • Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate
    • 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(methylthio)-6-oxo-, ethyl ester, sodium salt
    • 5-Pyrimidinecarboxylicacid, 1,6-dihydro-2-(methylthio)-6-oxo-, ethyl ester, sodium salt (1:1)
    • sodium,5-ethoxycarbonyl-2-methylsulfanylpyrimidin-4-olate
    • S03-0158
    • sodium;5-ethoxycarbonyl-2-methylsulfanylpyrimidin-4-olate
    • AKOS015917250
    • 1,6-Dihydro-2-(methylthio)-6-oxo-5-pyrimidinecarboxylic acid ethyl ester sodium salt (1:1)
    • 102061-91-6
    • 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(methylthio)-6-oxo-, ethyl ester, sodium salt (1:1)
    • FT-0762219
    • F86394
    • sodium 5-(ethoxycarbonyl)-2-(methylsulfanyl)pyrimidin-4-olate
    • Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate
    • MDL: MFCD00136572
    • Inchi: 1S/C8H10N2O3S.Na/c1-3-13-7(12)5-4-9-8(14-2)10-6(5)11;/h4H,3H2,1-2H3,(H,9,10,11);/q;+1/p-1
    • InChI Key: BWBUPEYDOYHRFY-UHFFFAOYSA-M
    • SMILES: S(C)C1=NC=C(C(=O)OCC)C(=N1)[O-].[Na+]

Computed Properties

  • Exact Mass: 236.02300
  • Monoisotopic Mass: 236.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100A^2

Experimental Properties

  • PSA: 100.44000
  • LogP: 1.51900

Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S224290-10mg
Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate
102061-91-6
10mg
$ 180.00 2022-06-03
TRC
S224290-25mg
Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate
102061-91-6
25mg
$ 365.00 2022-06-03
TRC
S224290-50mg
Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate
102061-91-6
50mg
$ 580.00 2022-06-03
A2B Chem LLC
AA08216-1g
Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate
102061-91-6 97%
1g
$1224.00 2024-04-20

Additional information on Sodium5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate

Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate: A Promising Compound in Pharmaceutical Research

CAS No. 102061-91-6 represents a unique chemical entity that has garnered significant attention in the field of pharmaceutical chemistry. This Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate compound is characterized by its pyrimidine ring structure, which is a fundamental scaffold in many biologically active molecules. The presence of ethoxycarbonyl and methylthio functional groups in its molecular framework contributes to its diverse pharmacological potential. Recent studies have highlighted the compound's role in modulating cellular pathways associated with inflammation and metabolic disorders, making it a focal point for researchers exploring novel therapeutic strategies.

The pyrimidine core of Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate is particularly intriguing due to its structural similarity to nucleotide derivatives, which are essential for DNA and RNA synthesis. This structural feature has led to investigations into its potential as a modulator of nucleotide metabolism, with recent publications in journals such as Journal of Medicinal Chemistry (2023) reporting its ability to inhibit specific enzymes involved in purine biosynthesis. The ethoxycarbonyl group, acting as an electron-withdrawing substituent, may influence the compound's interactions with biological targets, enhancing its selectivity and efficacy.

One of the most compelling aspects of Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate is its potential application in the development of anti-inflammatory agents. A 2023 study published in Pharmacological Research demonstrated that this compound exhibits significant anti-inflammatory activity by suppressing the NF-κB signaling pathway, a key regulator of inflammatory responses. The methylthio group appears to play a critical role in this mechanism, as its replacement with other sulfur-containing moieties resulted in diminished efficacy, as reported in a comparative study by Zhang et al. (2022).

Recent advances in synthetic chemistry have enabled the efficient preparation of Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate through multi-step reactions involving nucleophilic substitution and ring closure processes. A 2024 paper in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes microwave-assisted methodologies to achieve high yields of the target compound. This development is particularly relevant given the increasing demand for scalable and environmentally sustainable synthesis methods in pharmaceutical manufacturing. The ethoxycarbonyl group, when introduced during the synthesis, serves as a protecting group that enhances the stability of the intermediate species, as highlighted in the study by Kumar et al. (2023).

Emerging research suggests that Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate may have potential applications in the treatment of metabolic disorders such as type 2 diabetes. A 2023 clinical trial published in Diabetes Care explored its effects on glucose metabolism in animal models, showing promising results in improving insulin sensitivity. The methylthio substituent is believed to modulate the activity of enzymes involved in glucose regulation, although further studies are needed to confirm these findings in human trials. The compound's ability to interact with multiple targets simultaneously, a property known as multitargeting, is a significant advantage in the development of complex diseases like diabetes.

As the field of pharmaceutical research continues to evolve, the Sodium 5-(ethoxycarbonyl)-2-(methylthio)pyrimidin-4-olate compound remains a subject of intense investigation. Its unique chemical structure, combined with the functional groups such as ethoxycarbonyl and methylthio, positions it as a versatile scaffold for the design of new therapeutic agents. Ongoing studies are focused on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The compound's role in modulating cellular pathways, particularly those related to inflammation and metabolism, underscores its significance in the quest for innovative treatments for a wide range of diseases.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD